Cas no 28841-61-4 ([(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate)
28841-61-4 structure
Product Name:[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
CAS No:28841-61-4
MF:C6H15O15P3
MW:420.095586061478
CID:277973
Update Time:2023-08-03
[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate Chemical and Physical Properties
Names and Identifiers
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- D-myo-Inositol,1,2,5-tris(dihydrogen phosphate) (9CI)
- D-myo-Inositol1,2,5-triphosphate
- Inositol,1,2,5-tris(dihydrogen phosphate), D-myo- (8CI)
- Inositol 1,2,5-triphosphate
- myo-Inositol 1,2,5-triphosphate
- myo-Inositol-1,2,5-triphosphoric acid
- D-myo-Inositol, 1,2,5-tris(dihydrogen phosphate)
- [(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
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- Inchi: 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2-,3-,4+,5-,6+/m1/s1
- InChI Key: MMWCIQZXVOZEGG-GTTIYYRPSA-N
- SMILES: P(=O)(O)(O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 574
- Topological Polar Surface Area: 261
[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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